Cas no 1352296-08-2 (Benzoic acid, 4-[methyl[(phenylmethoxy)carbonyl]amino]-, methyl ester)

• Product Name: Benzoic acid, 4-[methyl[(phenylmethoxy)carbonyl]amino]-, methyl ester
• CAS No: 1352296-08-2
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 5217777
• PubChem ID: 155905662
• Update Time: 2025-10-12

Benzoic acid, 4-[methyl[(phenylmethoxy)carbonyl]amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[methyl[(phenylmethoxy)carbonyl]amino]-, methyl ester
• methyl 4-(((benzyloxy)carbonyl)(methyl)amino)benzoate
• WS-02426
• E72117
• starbld0001665
• methyl 4-[methyl(phenylmethoxycarbonyl)amino]benzoate
• 1352296-08-2

• Inchi： 1S/C17H17NO4/c1-18(15-10-8-14(9-11-15)16(19)21-2)17(20)22-12-13-6-4-3-5-7-13/h3-11H,12H2,1-2H3
• InChI Key： YQCXHVFLRKBQGI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(N(C)C(OCC2=CC=CC=C2)=O)C=C1

Computed Properties

• Exact Mass: 299.11575802g/mol
• Monoisotopic Mass: 299.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.8Ų

Additional information on Benzoic acid, 4-[methyl[(phenylmethoxy)carbonyl]amino]-, methyl ester

Comprehensive Overview of Benzoic acid, 4-[methyl[(phenylmethoxy)carbonyl]amino]-, methyl ester (CAS No. 1352296-08-2)

Benzoic acid, 4-[methyl[(phenylmethoxy)carbonyl]amino]-, methyl ester (CAS No. 1352296-08-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative of benzoic acid is characterized by its unique molecular structure, which includes a methyl ester group and a phenylmethoxy carbonyl moiety. These functional groups contribute to its versatility in synthetic applications, particularly in the development of intermediates for drug discovery and fine chemicals.

The compound's CAS No. 1352296-08-2 serves as a critical identifier in regulatory and scientific databases, ensuring precise communication among researchers and manufacturers. Its systematic name, Benzoic acid, 4-[methyl[(phenylmethoxy)carbonyl]amino]-, methyl ester, reflects its structural complexity and highlights its potential as a building block in organic synthesis. Recent trends in the pharmaceutical industry emphasize the demand for such high-purity intermediates, driven by the need for innovative therapies and personalized medicine.

One of the most frequently searched questions related to this compound is: "What are the applications of Benzoic acid, 4-[methyl[(phenylmethoxy)carbonyl]amino]-, methyl ester in drug development?" Researchers have explored its role as a protected amino acid derivative, which is essential in peptide synthesis and prodrug design. Its stability under various reaction conditions makes it a valuable tool for chemists working on targeted drug delivery systems and bioconjugation strategies.

In addition to its pharmaceutical relevance, CAS No. 1352296-08-2 has been studied for its potential in material science. The compound's aromatic and ester functionalities enable its use in polymer chemistry, where it can act as a monomer or crosslinking agent. This aligns with the growing interest in sustainable materials and green chemistry, as industries seek eco-friendly alternatives to traditional petrochemical-derived products.

Another hot topic in the scientific community is the synthetic methodology for compounds like Benzoic acid, 4-[methyl[(phenylmethoxy)carbonyl]amino]-, methyl ester. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, reducing reaction times and improving yields. These innovations address the increasing demand for cost-effective and scalable manufacturing processes in the chemical industry.

Quality control and analytical characterization are also critical aspects of working with CAS No. 1352296-08-2. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely used to verify its purity and structural integrity. These methods ensure compliance with stringent regulatory standards, particularly in Good Manufacturing Practice (GMP) environments.

The compound's stability and solubility profile have been subjects of recent investigations, as these properties influence its formulation compatibility and bioavailability. Researchers are particularly interested in its behavior under physiological conditions, which is vital for assessing its suitability in oral or topical drug delivery systems. Such studies are part of broader efforts to enhance drug efficacy and patient compliance.

Looking ahead, the applications of Benzoic acid, 4-[methyl[(phenylmethoxy)carbonyl]amino]-, methyl ester are expected to expand further, driven by advancements in computational chemistry and machine learning. These technologies enable the prediction of its reactivity and interactions, accelerating the discovery of novel derivatives with tailored properties. As the scientific community continues to explore its potential, this compound remains a focal point in the intersection of organic chemistry, pharmacology, and materials science.